Cas no 56659-00-8 (4-(propan-2-yl)-1H-imidazole-2-thiol)

• Product Name: 4-(propan-2-yl)-1H-imidazole-2-thiol
• CAS No: 56659-00-8
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 5053787
• PubChem ID: 5372663
• Update Time: 2023-11-22

4-(propan-2-yl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• Isopropylimidazole-2-thione
• 4-propan-2-yl-1,3-dihydroimidazole-2-thione
• 2H-Imidazole-2-thione, 1,3-dihydro-4-(1-methylethyl)-
• 4-(propan-2-yl)-1H-imidazole-2-thiol
• 4-Isopropyl-1,3-dihydro-2H-imidazole-2-thione #
• Z2671043998

• Inchi： 1S/C6H10N2S/c1-4(2)5-3-7-6(9)8-5/h3-4H,1-2H3,(H2,7,8,9)
• InChI Key： XHSFQGGNLKIXHK-UHFFFAOYSA-N
• SMILES： S=C1NC=C(C(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 0.9
• Topological Polar Surface Area: 56.2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 197.3±23.0 °C at 760 mmHg
• Flash Point: 73.1±22.6 °C
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

4-(propan-2-yl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Imidazolines Imidazolethiones